Cas no 1803656-64-5 (Methyl 5-amino-4-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 5-amino-4-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1803656-64-5
• MF: C₉H₁₀F₃N₃O₃
• MW: 265.189212322235
• CID: 4930300
• Update Time: 2025-11-07

Methyl 5-amino-4-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-4-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C9H10F3N3O3/c1-17-8(16)6-4(2-13)5(14)3-15-7(6)18-9(10,11)12/h3H,2,13-14H2,1H3
• InChI Key： OHOHWLUUVZTPGF-UHFFFAOYSA-N
• SMILES： FC(OC1C(C(=O)OC)=C(C(=CN=1)N)CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• XLogP3: 0.9
• Topological Polar Surface Area: 101

Additional information on Methyl 5-amino-4-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate

Methyl 5-amino-4-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1803656-64-5): An Overview

Methyl 5-amino-4-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1803656-64-5) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the pyridine family and features a unique combination of functional groups that contribute to its diverse chemical properties and biological activities.

The molecular structure of Methyl 5-amino-4-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate includes a pyridine ring, an amino group, an aminomethyl group, and a trifluoromethoxy substituent. These functional groups provide the molecule with a range of reactivity and interaction possibilities, making it an attractive candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of Methyl 5-amino-4-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent neuroprotective effects by modulating specific neurotransmitter pathways. The researchers found that the compound effectively reduced oxidative stress and inflammation in neuronal cells, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, Methyl 5-amino-4-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate has shown promise in the field of cancer research. A study conducted by a team at the National Cancer Institute in 2022 revealed that the compound has significant antiproliferative effects on various cancer cell lines. The researchers observed that the compound selectively inhibited the growth of cancer cells while sparing normal cells, indicating its potential as a targeted therapy for cancer treatment.

The unique combination of functional groups in Methyl 5-amino-4-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate also makes it an excellent candidate for prodrug design. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The presence of multiple functional groups allows for the attachment of various moieties that can enhance the compound's pharmacokinetic properties, such as improved solubility, stability, and bioavailability.

Furthermore, the synthesis of Methyl 5-amino-4-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate has been optimized to ensure high yields and purity. A recent publication in Organic Letters described an efficient synthetic route that involves a series of well-characterized reactions, including nucleophilic substitution, amidation, and esterification steps. This synthetic pathway not only simplifies the production process but also reduces the environmental impact by minimizing waste generation.

The safety profile of Methyl 5-amino-4-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate has been extensively evaluated through various toxicological studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. This favorable safety profile further supports its potential for clinical development.

In conclusion, Methyl 5-amino-4-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1803656-64-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure, combined with its diverse biological activities and favorable safety profile, positions it as a valuable candidate for further investigation and development. As research continues to advance, it is likely that new applications and therapeutic uses for this compound will be discovered, contributing to advancements in healthcare and medicine.